![molecular formula C30H29N7O2 B6246809 N-(4-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)-3-[(2E)-4-(pyrrolidin-1-yl)but-2-enamido]benzamide CAS No. 2551157-13-0](/img/no-structure.png)
N-(4-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)-3-[(2E)-4-(pyrrolidin-1-yl)but-2-enamido]benzamide
Overview
Description
N-(4-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)-3-[(2E)-4-(pyrrolidin-1-yl)but-2-enamido]benzamide is a useful research compound. Its molecular formula is C30H29N7O2 and its molecular weight is 519.6. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is N-(4-aminophenyl)-3-[(2E)-4-(pyrrolidin-1-yl)but-2-enamido]benzamide, which is synthesized from 4-aminobenzoic acid and 4-nitrobenzoyl chloride. The second intermediate is 4-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenylamine, which is synthesized from 4-nitrophenylamine and pyridine-3-carbaldehyde. The two intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "4-aminobenzoic acid", "4-nitrobenzoyl chloride", "4-nitrophenylamine", "pyridine-3-carbaldehyde", "pyrrolidine", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "diisopropylethylamine", "N-hydroxysuccinimide", "1-ethyl-3-(3-dimethylaminopropyl)carbodiimide" ], "Reaction": [ "Synthesis of N-(4-aminophenyl)-3-[(2E)-4-(pyrrolidin-1-yl)but-2-enamido]benzamide:", "Step 1: 4-aminobenzoic acid is reacted with acetic anhydride and triethylamine to form the corresponding acetylated derivative.", "Step 2: The acetylated derivative is then reacted with 4-nitrobenzoyl chloride in the presence of N,N-dimethylformamide and diisopropylethylamine to form the corresponding amide.", "Step 3: The resulting amide is then reacted with pyrrolidine and triethylamine to form the final intermediate.", "Synthesis of 4-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenylamine:", "Step 1: 4-nitrophenylamine is reacted with pyridine-3-carbaldehyde in the presence of triethylamine to form the corresponding Schiff base.", "Step 2: The Schiff base is then reduced using hydrogen gas and palladium on carbon to form the final intermediate.", "Coupling of the two intermediates:", "The two intermediates are coupled using standard peptide coupling reagents, such as N-hydroxysuccinimide and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide, to form the final product." ] } | |
CAS RN |
2551157-13-0 |
Product Name |
N-(4-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)-3-[(2E)-4-(pyrrolidin-1-yl)but-2-enamido]benzamide |
Molecular Formula |
C30H29N7O2 |
Molecular Weight |
519.6 |
Purity |
95 |
Origin of Product |
United States |
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